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Compound of Interest

Compound Name: 3-Methyl-4-phenylbutan-2-one

Cat. No.: B1583293 Get Quote

An In-depth Technical Guide to 3-Methyl-4-phenylbutan-2-one: Molecular Structure and

Weight

Compound Identification and Overview
3-Methyl-4-phenylbutan-2-one is a ketone derivative that serves as a valuable intermediate in

various fields, including medicine and the chemical industry.[1] Its proper identification and

characterization are paramount for its application in further synthetic processes. This guide

provides a detailed examination of its molecular structure and the analytical methodologies

required for its unambiguous confirmation.

The compound is systematically named 3-methyl-4-phenylbutan-2-one according to IUPAC

nomenclature.[2][3] It is also commonly referred to as 3-Methyl-4-phenyl-2-butanone.[3][4] For

precise identification in databases and regulatory documents, its CAS Registry Number is

2550-27-8.[1][2][3][4][5]
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Identifier Value Source

IUPAC Name 3-methyl-4-phenylbutan-2-one [2][3]

CAS Number 2550-27-8 [2][3][4]

Molecular Formula C11H14O [2][3][4][5]

Canonical SMILES CC(CC1=CC=CC=C1)C(=O)C [2][3]

InChI Key
YEHRTTZJTORGJL-

UHFFFAOYSA-N
[2][3]

Molecular Structure and Physicochemical
Properties
The structure of 3-Methyl-4-phenylbutan-2-one consists of a four-carbon butanone backbone.

A methyl group is attached at the C3 position, and a phenyl group is linked to the C4 position

via a methylene bridge. This arrangement results in a chiral center at the C3 carbon.

Structural Diagram
The 2D molecular structure, highlighting its key functional groups, can be visualized as follows:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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